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Compound of Interest

Compound Name: TRC051384 hydrochloride

Cat. No.: B1681365

For Research Use Only. Not for use in diagnostic procedures.

Abstract

TRC051384 hydrochloride is a potent small molecule inducer of Heat Shock Protein 70
(HSP70), a key molecular chaperone involved in cellular stress response and proteostasis.[1]
[2] This compound has demonstrated significant neuroprotective effects in models of neuronal
trauma and ischemic stroke by activating Heat Shock Factor 1 (HSF1) and subsequently
inhibiting necroptosis and inflammation.[1][2] This application note provides detailed protocols
for utilizing TRC051384 hydrochloride in in vitro neuroprotection assays, specifically using an
oxygen-glucose deprivation (OGD) model, a common method to simulate ischemic conditions
in a laboratory setting.

Mechanism of Action

TRC051384 exerts its neuroprotective effects primarily through the induction of HSP70. The
proposed signaling pathway involves the activation of HSF1, the primary transcription factor for
HSPs.[2] Upon activation, HSF1 translocates to the nucleus, where it binds to heat shock
elements (HSES) in the promoter region of the HSP70 gene, initiating its transcription and
translation. The resulting increase in intracellular HSP70 levels helps protect neurons from
ischemic damage through several mechanisms, including preventing protein aggregation,
inhibiting apoptotic and necrotic cell death pathways, and reducing inflammation.[3][4]
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Caption: TRC051384 signaling pathway for neuroprotection.

In Vitro Efficacy Data

TRC051384 has been shown to be effective in various cell-based assays. Its anti-inflammatory
properties are demonstrated by its ability to inhibit TNF-a expression in a dose-dependent

manner.
Cell Line Treatment Concentration Result
) ] Lipopolysaccharide 60% inhibition of TNF-
Differentiated THP-1 6.25 uM ]
(LPS) + TRC051384 o expression[1]
) ) Lipopolysaccharide 90% inhibition of TNF-
Differentiated THP-1 12.5 uM )
(LPS) + TRC051384 a expression[1]

Several hundred-fold
TRC051384 Dose-dependent induction of HSP70B
MRNA[1]
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Experimental Protocols

The following protocols provide a framework for assessing the neuroprotective effects of
TRC051384 hydrochloride using an in vitro model of cerebral ischemia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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